Cas no 2228228-26-8 (4-Cyclopropyl-5-(oxiran-2-yl)-1,3-thiazole)

• Product Name: 4-Cyclopropyl-5-(oxiran-2-yl)-1,3-thiazole
• CAS No: 2228228-26-8
• MF: C₈H₉NOS
• MW: 167.228160619736
• CID: 5785016
• PubChem ID: 165675475
• Update Time: 2025-10-29

4-Cyclopropyl-5-(oxiran-2-yl)-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 2228228-26-8
• EN300-1745782
• 4-cyclopropyl-5-(oxiran-2-yl)-1,3-thiazole
• 4-Cyclopropyl-5-(oxiran-2-yl)-1,3-thiazole

• Inchi： 1S/C8H9NOS/c1-2-5(1)7-8(6-3-10-6)11-4-9-7/h4-6H,1-3H2
• InChI Key： DLHYYCQUDMURHE-UHFFFAOYSA-N
• SMILES： S1C=NC(=C1C1CO1)C1CC1

Computed Properties

• Exact Mass: 167.04048508g/mol
• Monoisotopic Mass: 167.04048508g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 53.7Ų

Additional information on 4-Cyclopropyl-5-(oxiran-2-yl)-1,3-thiazole

Introduction to 4-Cyclopropyl-5-(oxiran-2-yl)-1,3-thiazole (CAS No: 2228228-26-8)

4-Cyclopropyl-5-(oxiran-2-yl)-1,3-thiazole, identified by the chemical abstracts service number 2228228-26-8, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the thiazole class, a scaffold that is widely recognized for its biological activity and structural versatility. The presence of both a cyclopropyl group and an oxirane ring in its molecular structure imparts unique reactivity and potential pharmacological properties, making it a promising candidate for further investigation in drug discovery.

The thiazole core is a six-membered aromatic ring containing sulfur and nitrogen atoms, which are positioned at the 1 and 3 positions, respectively. This structural motif is known to exhibit a wide range of biological activities, including antimicrobial, antifungal, anti-inflammatory, and anticancer properties. The cyclopropyl substituent at the 4-position of the thiazole ring introduces steric hindrance and can influence the electronic properties of the molecule, potentially affecting its binding affinity to biological targets. On the other hand, the oxiran-2-yl group at the 5-position introduces a reactive epoxide moiety, which can undergo various chemical transformations, including nucleophilic ring opening, to functionalize the molecule further.

In recent years, there has been a growing interest in developing novel thiazole derivatives as therapeutic agents. The combination of the cyclopropyl and oxirane groups in 4-Cyclopropyl-5-(oxiran-2-yl)-1,3-thiazole suggests that it may possess unique interactions with biological targets compared to other thiazole-based compounds. This has prompted researchers to explore its potential applications in various therapeutic areas.

One of the most exciting aspects of this compound is its potential as a precursor for more complex pharmacophores. The oxirane ring can be readily modified through reactions such as ring-opening with nucleophiles, allowing for the introduction of diverse functional groups. This flexibility makes 4-Cyclopropyl-5-(oxiran-2-yl)-1,3-thiazole a valuable building block for medicinal chemists seeking to design new drugs.

Recent studies have begun to uncover the biological activity of this compound. Preliminary in vitro experiments have shown that 4-Cyclopropyl-5-(oxiran-2-yl)-1,3-thiazole exhibits promising activity against certain cancer cell lines. The exact mechanism of action is still under investigation, but it is thought that the interaction between the cyclopropyl group and specific amino acid residues on the target protein may play a crucial role. Additionally, the oxirane ring could potentially engage in covalent binding with key residues on the target enzyme or receptor, leading to inhibition of its function.

The synthesis of 4-Cyclopropyl-5-(oxiran-2-yl)-1,3-thiazole has also been optimized to improve yield and purity. Researchers have developed efficient synthetic routes that involve multi-step organic transformations starting from commercially available precursors. These methods have enabled the production of sufficient quantities of the compound for both preclinical studies and further development.

The potential applications of 4-Cyclopropyl-5-(oxiran-2-yl)-1,3-thiazole extend beyond oncology. There is growing evidence suggesting that thiazole derivatives may have utility in treating inflammatory diseases and infectious disorders. The structural features of this compound make it a good candidate for modulating inflammatory pathways by interacting with key enzymes such as cyclooxygenases (COX) or lipoxygenases (LOX). Furthermore, its ability to undergo chemical modifications allows for the design of derivatives with enhanced specificity against bacterial or viral targets.

In conclusion,4-Cyclopropyl-5-(oxiran-2-yl)-1,3-thiazole (CAS No: 2228228-26-8) represents an intriguing molecule with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activity make it a valuable asset in the quest for new therapeutic agents. As more research unfolds, it is likely that this compound will continue to attract attention from both academic and industrial researchers seeking to develop innovative treatments for various diseases.